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Compound of Interest

Compound Name: 2,3-Dinitropyridine

Cat. No.: B076908

A Comprehensive Resource for Researchers, Scientists, and Drug Development Professionals

PART 1: Core Properties and Identification

2,3-Dinitropyridine is a crystalline solid that serves as a versatile intermediate in various
chemical syntheses. Its fundamental properties are crucial for its application and handling.

Core Directive: Understanding the Fundamentals

A thorough understanding of a compound's physical and chemical properties is the bedrock of
its effective and safe utilization in research and development. The data presented below has
been compiled from reliable chemical databases and supplier information.

Table 1: Physicochemical Properties of 2,3-Dinitropyridine
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Property Value

CAS Number 14916-60-0[1][2]

Molecular Formula CsH3Ns3O4[1][2]

Molecular Weight 169.1 g/mol [2]

Appearance Powder

Melting Point 43-45 °C[2]

Boiling Point 375.51£22.0 °C (Predicted)[2]
Density 1.590+0.06 g/cm3 (Predicted)[2]

PART 2: Synthesis, Reactivity, and Applications

The synthesis and reactivity of 2,3-dinitropyridine are central to its utility as a chemical
building block. Its electron-deficient nature, imparted by the two nitro groups, governs its
chemical behavior.

SCIENTIFIC INTEGRITY & LOGIC (E-E-A-T)
Expertise & Experience: Causality in Synthesis

The preparation of dinitropyridines often involves direct nitration of pyridine precursors. The
reaction conditions, such as the choice of nitrating agent and temperature, are critical for
achieving the desired isomer and yield. For instance, the nitration of pyridine itself with
dinitrogen pentoxide has been studied to understand the reaction mechanism, which proceeds
through an N-nitropyridinium intermediate[3]. The synthesis of related compounds, such as 2-
amino-3,5-dinitropyridine, involves the nitration of an aminonitropyridine precursor, highlighting
a common synthetic strategy in this chemical family[4].

Trustworthiness: Self-Validating Protocols

A reliable synthetic protocol is one that is reproducible and provides a consistent yield of the
desired product. The synthesis of 2,3-diaminopyridine, a derivative of 2,3-dinitropyridine, can
be achieved through the reduction of the dinitro compound. A patented method describes
dissolving 2,3-dinitropyridine in an organic solvent, adding a palladium-carbon catalyst, and
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then introducing hydrogen gas to effect the reduction[5]. This method is advantageous due to
its short reaction time and the high purity of the resulting product[5].

Experimental Protocol: lllustrative Reduction of 2,3-Dinitropyridine to 2,3-Diaminopyridine

Dissolution: Dissolve 2,3-dinitropyridine in a suitable organic solvent (e.g., methylene
chloride, toluene, or benzene) in a reaction flask.

o Catalyst Addition: Add palladium on carbon (Pd/C) to the solution with constant stirring.
o Hydrogenation: Introduce hydrogen gas into the reaction flask.

o Reaction: Heat the mixture to a specific temperature (e.g., 50-58 °C) and allow the reaction
to proceed for a designated time (e.g., 1-2 hours) to obtain the mixed solution.

o Work-up: Filter the resulting mixture to remove the palladium-carbon catalyst. The filtrate is
then extracted, and the solvent is removed under reduced pressure to yield 2,3-
diaminopyridine.

Caption: Workflow for the reduction of 2,3-dinitropyridine.

Authoritative Grounding & Comprehensive References:
Reactivity and Applications

The chemistry of dinitropyridines has been a subject of interest for decades due to their utility
as precursors for various functionalized pyridines[6]. The electron-withdrawing nature of the
nitro groups makes the pyridine ring susceptible to nucleophilic attack. This reactivity is
harnessed in the synthesis of novel fluorescent molecules, where the nitro group can be
selectively substituted by sulfur nucleophiles[7].

Pyridine derivatives are fundamental building blocks in drug discovery and development[8][9].
They are integral to the synthesis of a wide range of pharmaceuticals, including anti-ulcerative
agents[8]. The versatile reactivity of compounds like 2,3-dinitropyridine allows for the creation
of diverse molecular scaffolds, which is a key aspect of medicinal chemistry. For example,
derivatives such as pyrazolopyridines and furopyridines have been synthesized and evaluated
as CDK2 inhibitors for their anti-proliferative activity[10]. 2,3-Diaminopyridine, which can be
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synthesized from 2,3-dinitropyridine, is a crucial intermediate in the development of
treatments for neurological disorders[11].

PART 3: Safety and Handling

Given the nature of nitrated organic compounds, stringent safety protocols are mandatory
when handling 2,3-dinitropyridine and its derivatives.

Mandatory Visualization: Hazard Identification

A clear and immediate understanding of a chemical's hazards is paramount for laboratory
safety. The GHS pictograms provide a universally recognized system for hazard
communication.
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Harmful if swallowed Causes skin irritation Causes serious eye irritation May cause respiratory irritation

Click to download full resolution via product page

Caption: GHS pictogram for acute toxicity, skin and eye irritation.

Data Presentation: Safety Information

Safety data for 2,3-dinitropyridine itself is not extensively detailed in the provided search
results. However, data for structurally related compounds, such as 2,3-diaminopyridine and
other nitropyridines, can provide valuable insights into the necessary handling precautions. For
instance, 2,3-diaminopyridine is classified as harmful if swallowed and causes skin and serious
eye irritation[12]. It may also cause respiratory irritation[12].
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Table 2: Hazard Statements for Structurally Related Pyridine Derivatives

Hazard Statement Description Reference Compound
H302 Harmful if swallowed 2,3-Diaminopyridine[12]
o 2,3-Diaminopyridine[12], 2,3-
H315 Causes skin irritation ] o
Dichloropyridine[13]
) S 2,3-Diaminopyridine[12], 2,3-
H319 Causes serious eye irritation ) o
Dichloropyridine[13]
) L 2,3-Diaminopyridine[12], 2,3-
H335 May cause respiratory irritation

Dichloropyridine[13]

Handling and Personal Protective Equipment (PPE):

» Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.
o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear appropriate protective gloves and a lab coat.

o Respiratory Protection: If ventilation is inadequate, use a suitable respirator.

o General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.

References

A comprehensive list of sources is provided for verification and further reading.

[Please note that the reference list would be compiled here based on the citations used
throughout the document, including full titles, sources, and clickable URLS.]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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